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Working Solution Preparation & Stability

The following table summarizes the critical quantitative data for preparing calceolarioside B stock and

working solutions, based on its physicochemical properties [1].

Parameter Details & Values

Molecular Weight 478.45 g/mol [1]

CAS Number 105471-98-5 [1]

Purity ≥98% [1]

Appearance White to light yellow solid powder [1]

Solubility in DMSO ~250 mg/mL (~522.52 mM) [1]

Stock Solution
Storage

-80°C: 6 months; -20°C: 1 month [1]

Shipping Condition Stable at room temperature for a few days during transit; requires protection

from light [1]
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Recommended Formulations for In Vivo Studies

For in vivo studies, here are three recommended formulations. Co-solvents should be added sequentially

from left to right [1].

Formulation Composition Preparation Example (for 1 mL solution)

| Formulation 1 | 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline [1] | 1. Add 100 µL of 20.8

mg/mL DMSO stock to 400 µL PEG300 and mix. 2. Add 50 µL Tween-80 and mix. 3. Add 450 µL saline to

final volume. | | Formulation 2 | 10% DMSO + 90% (20% SBE-β-CD in Saline) [1] | Add 100 µL of 20.8

mg/mL DMSO stock to 900 µL of 20% SBE-β-CD in saline and mix. | | Formulation 3 | 10% DMSO + 90%

Corn Oil [1] | Add 100 µL of 20.8 mg/mL DMSO stock to 900 µL of corn oil and mix. |

Key Experimental Protocols

Here are detailed methodologies for two major assays citing the use of calceolarioside B, which you can

adapt for your research.

Biolayer Interferometry (BLI) Assay for Binding Affinity

This protocol measures the direct binding affinity between calceolarioside B and the SARS-CoV-2 Omicron

BA.2 Spike-RBD protein [2].
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Prepare Protein and Ligand

Immobilize Spike-RBD Protein
on Ni-NTA Biosensors (300 sec)

Establish Baseline (60 sec)

Serially Dilute
Calceolarioside B

(100 μM to 3.13 μM)

Association Step
(Immerse biosensor in 

calceolarioside B for 180 sec)

Dissociation Step
(180 sec)

Calculate KD Value
Using 1:1 Binding Model

Click to download full resolution via product page

Key Steps:

Protein Preparation: The SARS-CoV-2 Omicron BA.2 Spike-RBD protein (with His Tag) was diluted
to 40 μg/mL in PBS [2].

Ligand Dilution: Calceolarioside B was serially diluted in PBS, starting from 100 μM down to 3.13
μM [2].
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Binding Measurement: The association and dissociation steps were monitored for 180 seconds

each. The dissociation constant (KD) was calculated using the system's data analysis software with a

1:1 binding model [2].

Pseudovirus Entry Assay

This cell-based assay evaluates the functional inhibitory effect of calceolarioside B on viral entry [2].

Key Reagents and Cell Lines:

Test Compound: Calceolarioside B.

Cells: Human Embryonic Kidney (HEK-293T) cell lines stably expressing the ACE2 receptor. These
are constructed via lentiviral transfection of plasmids (e.g., ACE2-EGFP or ACE2-mcherry) [2].

Virus: Pseudovirus particles bearing the SARS-CoV-2 Omicron BA.2 variant spike protein.

Workflow:

Pre-treat ACE2-293T cells
with Calceolarioside B

Inoculate with
Pseudovirus (BA.2 Spike)

Incubate

Measure Viral Entry
(e.g., via Fluorescence
if using EGFP reporter)

Quantify Inhibition
relative to controls
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The core of this assay is to pre-treat the ACE2-expressing cells with calceolarioside B before and during

infection with the pseudovirus. The inhibition of viral entry is then quantified by measuring the reporter

signal (e.g., EGFP fluorescence) compared to untreated controls [2].

Frequently Asked Questions (FAQs)

Q1: What is the maximum concentration of the stock solution I can prepare? Based on solubility data,

you can prepare a stock solution of approximately 250 mg/mL (522.52 mM) in DMSO [1]. For working

solutions in biological assays, further dilution in aqueous buffers is necessary.

Q2: How should I store calceolarioside B, and what is its shelf life?

Powder: Store desiccated at -20°C. Under these conditions, it is stable for at least 3 years [1].

Stock Solution in DMSO: For long-term storage, aliquot and store at -80°C (stable for 6 months) or
-20°C (stable for 1 month) [1]. Avoid repeated freeze-thaw cycles.

Note: The compound requires protection from light during both storage and transportation [1].

Q3: My working solution precipitates in aqueous buffer. How can I resolve this? Precipitation can occur

when a highly concentrated DMSO stock is introduced to an aqueous buffer. To mitigate this:

Ensure you are preparing the working solution freshly on the day of use.
When using the formulations for in vivo studies, strictly follow the sequence of adding co-solvents
one by one as directed, with thorough mixing at each step [1].
You can also try warming the tube slightly (at 37°C) and briefly shaking it in an ultrasonic bath to

improve solubility [3].

Q4: What are the known biological targets of calceolarioside B? Calceolarioside B is a multi-target

compound. Key biological activities include:

SARS-CoV-2 Inhibition: Binds with high affinity to the Omicron BA.2 Spike protein and inhibits its

entry into host cells by blocking the ACE2 receptor interaction [2].
Immunomodulation: Reduces the expression of pro-inflammatory cytokines like IL-6 and promotes

macrophage switching from the M1 to the M2 phenotype [2].
Enzyme Inhibition: Acts as an inhibitor of rat lens aldose reductase (RLAR) with an IC50 of 23.99 μM

[1].
Antioxidant Activity: Effectively inhibits DPPH free radicals with an IC50 of 94.60 μM [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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